ethyl 1-{[(2,4-dimethoxyphenyl)amino]carbonothioyl}-3-piperidinecarboxylate

• IUPAC Name: ethyl 1-[(2,4-dimethoxyphenyl)carbamothioyl]piperidine-3-carboxylate
• InChI: InChI=1S/C17H24N2O4S/c1-4-23-16(20)12-6-5-9-19(11-12)17(24)18-14-8-7-13(21-2)10-15(14)22-3/h7-8,10,12H,4-6,9,11H2,1-3H3,(H,18,24)
• InChI Key: FOLUQVSQXWMLSL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCN(C1)C(=S)NC2=C(C=C(C=C2)OC)OC
• Molecular Formula: C17H24N2O4S
• Molecular Weight: 352.5 g/mol

Description

Ethyl 1-{[(2,4-dimethoxyphenyl)amino]carbonothioyl}-3-piperidinecarboxylate is a chemical compound that has gained attention in the scientific community due to its potential use in various fields of research.

Mechanism of Action

The mechanism of action of ethyl 1-{[(2,4-dimethoxyphenyl)amino]carbonothioyl}-3-piperidinecarboxylate is not fully understood. However, it has been suggested that it may act by inhibiting the activity of cyclooxygenase-2 (COX-2) enzymes, which are involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
Studies have shown that ethyl 1-{[(2,4-dimethoxyphenyl)amino]carbonothioyl}-3-piperidinecarboxylate has anti-inflammatory and analgesic effects in animal models. It has also been found to have neuroprotective effects, which may be beneficial in the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 1-{[(2,4-dimethoxyphenyl)amino]carbonothioyl}-3-piperidinecarboxylate in lab experiments is its potential as a new drug candidate for the treatment of various diseases. However, one limitation is that its mechanism of action is not fully understood, which may hinder its development as a new drug.

Future Directions

There are several future directions for research on ethyl 1-{[(2,4-dimethoxyphenyl)amino]carbonothioyl}-3-piperidinecarboxylate. One area of research could focus on further elucidating its mechanism of action. Another area of research could focus on developing new derivatives of this compound with improved pharmacological properties. Additionally, more studies could be conducted to investigate its potential use in the treatment of other diseases, such as cancer and autoimmune disorders.
In conclusion, ethyl 1-{[(2,4-dimethoxyphenyl)amino]carbonothioyl}-3-piperidinecarboxylate is a chemical compound with potential applications in various fields of research. Its anti-inflammatory, analgesic, and neuroprotective properties make it a promising candidate for the development of new drugs. However, further research is needed to fully understand its mechanism of action and to develop new derivatives with improved pharmacological properties.

Scientific Research Applications

Ethyl 1-{[(2,4-dimethoxyphenyl)amino]carbonothioyl}-3-piperidinecarboxylate has been studied for its potential use in various fields of research. It has been found to have anti-inflammatory and analgesic properties, making it a potential candidate for the development of new pain medications. Additionally, it has been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.